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Compound of Interest

Compound Name: JINJ-40929837

Cat. No.: B12383383

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of INJ-40929837, a
potent and selective inhibitor of leukotriene A4 hydrolase (LTA4H), in an inflammatory disease
model. The primary focus of this document is on its application in a human bronchial allergen
challenge (BAC) model of asthma, for which public data is available. Information on its use in
other inflammatory models such as rheumatoid arthritis, psoriasis, or inflammatory bowel
disease is not readily available in published literature, reflecting its clinical development
trajectory which was halted due to findings of testicular toxicity in rats and a lack of efficacy in
the asthma model.[1]

Introduction to JNJ-40929837

JNJ-40929837 is an orally bioavailable small molecule that targets LTA4H, the terminal
enzyme in the biosynthesis of leukotriene B4 (LTB4). LTB4 is a powerful lipid mediator that
plays a crucial role in inflammation by promoting neutrophil chemotaxis, adhesion, and
activation. By inhibiting LTA4H, JNJ-40929837 effectively reduces the production of LTB4,
thereby presenting a potential therapeutic strategy for a variety of inflammatory diseases.[1][2]

Mechanism of Action and Signaling Pathway

JNJ-40929837 exerts its anti-inflammatory effects by inhibiting the enzymatic activity of LTA4H.
This enzyme catalyzes the conversion of leukotriene A4 (LTA4) to the pro-inflammatory
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mediator LTB4. Inhibition of this step in the arachidonic acid cascade leads to a significant
reduction in LTB4 levels.
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Within Each Treatment Period

Days 1-5:
Daily Dosing

Day 6:

Patient Randomization

Bronchial Allergen Challenge (BAC)

Treatment Period 1 Day 7:
(e.g., INJ-40929837) Final Dose (JNJ-40929837 only)

( Washout Period ) FEV1 & LTB4 Measurements

:

Treatment Period 2
(e.g., Placebo)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b12383383?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/263898589_Effects_of_JNJ-40929837_a_leukotriene_A4_hydrolase_inhibitor_in_a_bronchial_allergen_challenge_model_of_asthma
https://pubmed.ncbi.nlm.nih.gov/25018015/
https://pubmed.ncbi.nlm.nih.gov/25018015/
https://www.benchchem.com/product/b12383383#application-of-jnj-40929837-in-inflammatory-disease-models
https://www.benchchem.com/product/b12383383#application-of-jnj-40929837-in-inflammatory-disease-models
https://www.benchchem.com/product/b12383383#application-of-jnj-40929837-in-inflammatory-disease-models
https://www.benchchem.com/product/b12383383#application-of-jnj-40929837-in-inflammatory-disease-models
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12383383?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12383383?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12383383?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

